Cas no 156459-82-4 (2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one
• CAS No: 156459-82-4
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• CID: 107478
• PubChem ID: 10330779
• Update Time: 2025-06-08

2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-[4-(hydroxymethyl)-1-piperidinyl]-
• 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethanone
• 4-Piperidinemethanol, 1-(trifluoroacetyl)- (9CI)
• 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one
• AKOS010227374
• F1908-1229
• 1-(TRIFLUOROACETYL)-4-PIPERIDINEMETHANOL
• 156459-82-4
• NNCHBGGKBUIKER-UHFFFAOYSA-N
• SCHEMBL4577748
• DTXSID70438210

• Inchi： 1S/C8H12F3NO2/c9-8(10,11)7(14)12-3-1-6(5-13)2-4-12/h6,13H,1-5H2
• InChI Key： NNCHBGGKBUIKER-UHFFFAOYSA-N
• SMILES： FC(C(N1CCC(CO)CC1)=O)(F)F

Computed Properties

• Exact Mass: 211.08206
• Monoisotopic Mass: 211.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54

Additional information on 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 156459-82-4 and Product Name: 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one

The compound identified by the CAS number 156459-82-4 and the product name 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in drug discovery and development, particularly in the context of targeting complex biological pathways. Its unique structural features, including the presence of a trifluoromethyl group and a piperidine ring substituted with a hydroxymethyl moiety, make it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The trifluoromethyl group in this compound is particularly noteworthy, as it is frequently incorporated into drug molecules to improve their pharmacological profiles. Research has demonstrated that fluorine atoms can influence electronic properties, lipophilicity, and interactions with biological targets, making them invaluable in the design of novel therapeutics.

The piperidine ring is another key structural feature that contributes to the compound's potential utility. Piperidine derivatives are well-documented in the literature for their role in various pharmacological applications, including central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory medications. The presence of a hydroxymethyl group at the 4-position of the piperidine ring further enhances its versatility, allowing for diverse chemical modifications and functionalization. This structural motif is often exploited to improve solubility and bioavailability, critical factors in drug development.

In the realm of contemporary pharmaceutical research, this compound has garnered attention for its potential as an intermediate in synthesizing more complex molecules. The combination of a trifluoromethyl-substituted ketone with a piperidine backbone provides a scaffold that can be readily modified to explore new chemical spaces. Such modifications are essential for optimizing drug candidates for efficacy and safety profiles. Researchers have been particularly interested in exploring its reactivity under various conditions, which could lead to novel synthetic pathways and libraries of derivatives.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. The structural framework suggests that it may interact with biological targets involved in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, fluorinated piperidine derivatives have shown promise in inhibiting kinases and other enzymes implicated in tumor growth. The hydroxymethyl group also opens possibilities for further derivatization into more potent analogs with improved pharmacological properties.

The synthesis of 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one involves sophisticated organic chemistry techniques that highlight its complexity and synthetic challenge. Advanced methods such as nucleophilic substitution reactions followed by protection-deprotection strategies are often employed to achieve the desired regioselectivity. The introduction of fluorine atoms requires careful control to prevent unwanted side reactions, underscoring the expertise required in handling such compounds.

From a computational chemistry perspective, modeling studies have been conducted to predict the binding modes of this compound with potential biological targets. These studies utilize molecular docking algorithms to simulate interactions at the atomic level, providing insights into how the molecule might function within a cellular environment. Such simulations are increasingly integral to drug discovery pipelines, enabling researchers to prioritize candidates based on predicted efficacy before moving to costly experimental validation.

The pharmacokinetic profile of this compound is also under scrutiny due to its fluorinated nature. Fluorine atoms can influence both absorption and excretion rates, making it crucial to understand these parameters early in development. Preclinical studies have begun to explore how variations in dosage and administration routes affect its bioavailability and metabolic clearance. These findings will be critical in determining optimal therapeutic regimens if this compound or its derivatives progress into clinical trials.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this type of molecule. Open science initiatives facilitate sharing data on synthetic routes, spectroscopic data, and biological activity screens, accelerating the pace of discovery. Such collaborations also foster innovation by bringing together experts from diverse disciplines who can contribute unique perspectives on structure-activity relationships.

The future prospects for 2,2,2-trifluoro-1-[4-(hydroxymethyl)piperidin-1-yl]ethan-1-one are bright given its versatile structural features and potential therapeutic applications. Continued research will focus on optimizing synthetic methodologies to improve yield and scalability while exploring new derivatives with enhanced properties. As computational tools become more sophisticated, virtual screening methods will play an increasingly prominent role in identifying promising candidates for further investigation.

In conclusion,156459-82-4 represents a significant contribution to pharmaceutical chemistry with its unique combination of structural elements that offer multiple avenues for therapeutic development. The presence of both a trifluoromethyl group and a piperidine ring substituted with a hydroxymethyl moiety makes it a valuable scaffold for designing novel drugs targeting various diseases. Ongoing research efforts promise to unlock its full potential as an intermediate or lead compound in future therapeutics.